Cas no 1341044-41-4 (1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine)

• Product Name: 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine
• CAS No: 1341044-41-4
• MF: C₁₁H₂₁N₅
• MW: 223.317941427231
• CID: 6540403
• PubChem ID: 62721224
• Update Time: 2025-07-19

1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine
• Piperazine, 1-[(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methyl]-

• Inchi： 1S/C11H21N5/c1-3-4-10-13-11(15(2)14-10)9-16-7-5-12-6-8-16/h12H,3-9H2,1-2H3
• InChI Key： NOBHALUDBLYMRW-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)N=C(CCC)N=2)CCNCC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 396.5±52.0 °C(Predicted)
• pka: 8.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine

Introduction to 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine (CAS No. 1341044-41-4)

1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine, also known by its CAS number 1341044-41-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine consists of a piperazine ring linked to a 1-methyl-3-propyl-1H-1,2,4-triazole moiety through a methyl group. This configuration imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The piperazine ring is a common structural motif in many drugs due to its ability to modulate various receptors and ion channels, while the triazole ring is known for its enhanced metabolic stability and improved bioavailability.

Recent studies have highlighted the potential of 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine in various therapeutic areas. One notable application is in the treatment of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly serotonin (5-HT) receptors. This property makes it a promising candidate for the development of new treatments for conditions such as depression, anxiety, and sleep disorders.

In addition to its potential in CNS disorders, 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. These findings suggest that it may have therapeutic potential in conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable half-life, which are crucial factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces.

To further explore the therapeutic potential of 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various medical conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are currently being conducted to assess its efficacy in specific patient populations.

In conclusion, 1-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methylpiperazine (CAS No. 1341044-41-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.